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Compound of Interest

Compound Name:
4-Amino-5-bromo-2-

chloropyrimidine

Cat. No.: B1273702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Amino-5-bromo-2-
chloropyrimidine, a key intermediate in the synthesis of novel compounds for the

pharmaceutical and agrochemical industries.

Chemical and Physical Properties
4-Amino-5-bromo-2-chloropyrimidine, with the empirical formula C₄H₃BrClN₃, is a pyrimidine

derivative valued for its utility as a building block in organic synthesis.[1][2] Its structure

incorporates several reactive sites, making it a versatile precursor for a range of more complex

molecules.

Table 1: Physical and Chemical Properties
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Property Value Reference(s)

CAS Number 205672-25-9 [2]

Molecular Formula C₄H₃BrClN₃ [1]

Molecular Weight 208.44 g/mol [1]

Melting Point 187-188 °C (acetonitrile) [2]

Boiling Point 369.8 °C at 760 mmHg [2]

Density 2.0 ± 0.1 g/cm³ [2]

Appearance
Clear brown to purple liquid /

White to pale cream powder
[2][3]

Solubility Slightly soluble in water [2]

InChI Key
QOWALNIZDHZTSM-

UHFFFAOYSA-N

SMILES Nc1nc(Cl)ncc1Br

Synthesis
A common and efficient method for the synthesis of 4-Amino-5-bromo-2-chloropyrimidine
involves the selective amination of 5-bromo-2,4-dichloropyrimidine.

Experimental Protocol: Synthesis from 5-bromo-2,4-
dichloropyrimidine
This protocol outlines the synthesis of 4-Amino-5-bromo-2-chloropyrimidine from 5-bromo-

2,4-dichloropyrimidine and ammonium hydroxide.

Materials:

5-bromo-2,4-dichloropyrimidine

Concentrated ammonium hydroxide
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Tetrahydrofuran (THF)

Ethyl acetate (EtOAc)

Water

Anhydrous sodium sulfate (Na₂SO₄)

100 mL round bottom flask

Magnetic stirrer

Standard laboratory glassware for extraction and filtration

Procedure:

To a 100 mL round bottom flask, add 5-bromo-2,4-dichloropyrimidine (10.0 g, 44 mmol).

Add concentrated ammonium hydroxide (100 mL) and THF (150 mL) to the flask.

Stir the resulting mixture magnetically at room temperature for 12 hours.

Work-up:

Dilute the reaction mixture with water (100 mL).

Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Combine the organic layers.

Dry the combined organic layers over anhydrous sodium sulfate.

Filter to remove the drying agent.

Concentrate the filtrate under reduced pressure to yield the product.
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5-bromo-2,4-dichloropyrimidine

4-Amino-5-bromo-2-chloropyrimidine

Room Temperature, 12h

Conc. NH4OH, THF

Click to download full resolution via product page

Caption: A representative workflow for the diversification of 4-Amino-5-bromo-2-
chloropyrimidine.

Role in Kinase Inhibition
Derivatives of 4-Amino-5-bromo-2-chloropyrimidine can be designed to target various

protein kinases. By modifying the substituents at the C2 and C5 positions, researchers can

fine-tune the selectivity and potency of these inhibitors against specific kinase targets.

Diagram 3: Representative Kinase Signaling Pathway Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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